5-Fluoro-2-(4'-amino-3'-(hydroxymethyl)phenyl)benzothiazole

• Molecular Formula: C14H11FN2OS
• Molecular Weight: 274.32 g/mol
• IUPAC Name: [2-amino-5-(5-fluoro-1,3-benzothiazol-2-yl)phenyl]methanol
• InChI: InChI=1S/C14H11FN2OS/c15-10-2-4-13-12(6-10)17-14(19-13)8-1-3-11(16)9(5-8)7-18/h1-6,18H,7,16H2
• InChI Key: UZVIEHHFXNOPBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=C(S2)C=CC(=C3)F)CO)N

Description

5-Fluoro-2-(4'-amino-3'-(hydroxymethyl)phenyl)benzothiazole is a useful research compound. Its molecular formula is C14H11FN2OS and its molecular weight is 274.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Fluoro-2-(4′-amino-3′-cyanophenyl)benzothiazole (1 g, 3.75 mmol) was dissolved in 80% sulfuric acid (50 ml) and heated at 100° C. for 2 hrs. After cooling, the reaction mixture was diluted with water (100 ml) and the pH adjusted to 7.5 using 50% sodium hydroxide. The product was extracted with ethyl acetate(3×50 ml), the extracts dried (Na2SO4) and evaporated to leave a yellow solid which was taken up in THF (20 ml) and added dropwise to a solution of LiAlH4 (0.7 g, 0.019 mol) in THF (15 ml). After stirring at 25° C. for 2 hrs, water (20 ml) was added and the product extracted with ethyl acetate (3×50 ml). The organic extracts were washed with brine (10 ml), dried (Na2SO4) and evaporated. The residue was purified by column chromatography (10% ethyl acetate/dichloromethane) to leave a yellow powder.